Cas no 223609-47-0 (5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine)
223609-47-0 structure
Product Name:5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine
CAS No:223609-47-0
MF:C10H11BrN2
MW:239.111741304398
CID:2836515
PubChem ID:57804209
Update Time:2025-04-21
5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-(3,3-dimethylbut-1-yn-1-yl)pyrimidine
- SCHEMBL4491199
- HHGZVRAZJAFJBK-UHFFFAOYSA-N
- DB-095159
- DTXSID20727964
- 223609-47-0
- 5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine
-
- Inchi： 1S/C10H11BrN2/c1-10(2,3)5-4-9-12-6-8(11)7-13-9/h6-7H,1-3H3
- InChI Key： HHGZVRAZJAFJBK-UHFFFAOYSA-N
- SMILES： BrC1C=NC(C#CC(C)(C)C)=NC=1
Computed Properties
- Exact Mass: 238.01056Da
- Monoisotopic Mass: 238.01056Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 25.8Ų
5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
223609-47-0 (5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine) Related Products
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